Cas no 214071-17-7 (6-Nitro- 3,4-pyridinedicarboxylic acid)

6-Nitro- 3,4-pyridinedicarboxylic acid structure
214071-17-7 structure
Product Name:6-Nitro- 3,4-pyridinedicarboxylic acid
CAS No:214071-17-7
MF:C7H4N2O6
MW:212.116461753845
CID:1404832
PubChem ID:2762497
Update Time:2025-04-20

6-Nitro- 3,4-pyridinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Nitro- 3,4-pyridinedicarboxylic acid
    • 6-nitropyridine-3,4-dicarboxylic acid
    • 6-Nitro-3,4-pyridinedicarboxylic acid
    • DTXSID70376264
    • DB-415163
    • 214071-17-7
    • Inchi: 1S/C7H4N2O6/c10-6(11)3-1-5(9(14)15)8-2-4(3)7(12)13/h1-2H,(H,10,11)(H,12,13)
    • InChI Key: JSVJKHUJIICWGR-UHFFFAOYSA-N
    • SMILES: OC(C1=CC([N+](=O)[O-])=NC=C1C(=O)O)=O

Computed Properties

  • Exact Mass: 212.00692
  • Monoisotopic Mass: 212.00693585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • Density: 1.774
  • Boiling Point: 639°C at 760 mmHg
  • Flash Point: 340.3°C
  • Refractive Index: 1.671
  • PSA: 130.63
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited